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Compound of Interest

Methyl 3-chloro-4-
Compound Name:
hydroxybenzoate

Cat. No.: B031437

Essential Safety and Handling Guide for Methyl
3-chloro-4-hydroxybenzoate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling Methyl 3-chloro-4-hydroxybenzoate (CAS No. 3964-57-6), including personal
protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Identification and Classification:

Methyl 3-chloro-4-hydroxybenzoate is classified as a hazardous substance. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
classifications:

Hazard Class Hazard Statement

Skin Corrosion/Irritation, Category 2 Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation, Category 2 Causes serious eye irritation.[1]

Specific target organ toxicity (single exposure), ) o
May cause respiratory irritation.[1]
Category 3

Acute Toxicity, Oral (Harmful) Harmful if swallowed.[2]
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Personal Protective Equipment (PPE):

The use of appropriate personal protective equipment is mandatory to prevent exposure.

e Hand Protection: Wear chemically resistant gloves. For incidental contact, double-gloving
with nitrile gloves is recommended. For prolonged handling or in case of a spill, heavy-duty
neoprene or butyl rubber gloves should be used. Always inspect gloves for tears or
punctures before use and change them immediately if contaminated.[3][4]

e Eye and Face Protection: Chemical safety goggles are mandatory. In situations with a higher
risk of splashing, a face shield should be worn in addition to goggles.[3][4]

» Skin and Body Protection: A lab coat is mandatory. For procedures with a higher risk of
splashes or spills, a chemically resistant apron over the lab coat is recommended. Long
pants and closed-toe shoes are required at all times in the laboratory.[4]

o Respiratory Protection: All handling of solid Methyl 3-chloro-4-hydroxybenzoate that may
generate dust, and any handling of its solutions, must be conducted in a certified chemical
fume hood to avoid inhalation of dust or vapors. If working outside of a fume hood is
unavoidable, a NIOSH-approved respirator with an organic vapor cartridge is required.[3][4]

Operational Plan:

Adherence to a strict operational plan is crucial for minimizing the risk of exposure and
ensuring a safe laboratory environment.

Pre-Handling Checklist:

Verify that the chemical fume hood is functioning correctly and has a current certification.[4]

Ensure all necessary PPE is available and in good condition.[3]

Confirm the location of the nearest eyewash station and safety shower.[3]

Assemble all necessary equipment, including spill cleanup materials and waste containers,
before handling the chemical.[4]
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o Ensure all containers of Methyl 3-chloro-4-hydroxybenzoate and its subsequent solutions
are clearly and accurately labeled.[4]

Handling Procedures:

e Weighing: Conduct all weighing of solid Methyl 3-chloro-4-hydroxybenzoate within a
chemical fume hood.[4] Use a disposable weighing boat to prevent contamination of
balances.

e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.[4]

» General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or
smoke in the laboratory.[4] Keep the container tightly closed when not in use.[1]

Post-Handling:
e Thoroughly decontaminate the work area.

» Dispose of all contaminated materials, including disposable PPE, in the designated
hazardous waste container.[3]

e Wash hands and any exposed skin thoroughly with soap and water after completing the
work.[1][3]

Disposal Plan:

Proper disposal of Methyl 3-chloro-4-hydroxybenzoate and its associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o Solid Waste: Collect any solid waste, including contaminated gloves, weighing boats, and
paper towels, in a designated, clearly labeled hazardous waste container for chlorinated
organic compounds.

o Liquid Waste: Collect all liquid waste, including reaction mixtures and rinsing solvents, in a
separate, compatible, and clearly labeled hazardous waste container for chlorinated
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organic compounds.[3]

o Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a
designated sharps container.[3]

o Disposal Procedure: All waste containers must be kept securely closed except when adding
waste. Follow your institution's specific procedures for hazardous waste pickup and disposal.
[3] All waste must be disposed of at an approved waste disposal plant.[1]

First Aid Measures:

e Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, call a physician.[1]

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur.[1]

¢ Ingestion: Clean mouth with water and drink afterwards plenty of water. Get medical
attention if symptoms occur.[1]

Below is a diagram illustrating the workflow for safely handling Methyl 3-chloro-4-
hydroxybenzoate.
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Caption: Workflow for handling Methyl 3-chloro-4-hydroxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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